2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(4-propan-2-ylphenyl)methylidene]-2-prop-2-enylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C16H17NOS2/c1-4-9-19-16-17-14(15(18)20-16)10-12-5-7-13(8-6-12)11(2)3/h4-8,10-11H,1,9H2,2-3H3/b14-10-
• InChI Key: ZXNFLWDDSBMKBD-UVTDQMKNSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)SC(=N2)SCC=C
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)SC(=N2)SCC=C
• Molecular Formula: C16H17NOS2
• Molecular Weight: 303.4 g/mol

Description

2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one, also known as AITC, is a thiazole compound that has been used extensively in scientific research due to its unique properties. AITC is a yellow crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one is not fully understood, but it is believed to involve the induction of oxidative stress and the activation of various signaling pathways. 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in various tissues.
Biochemical and Physiological Effects
2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has been found to have a wide range of biochemical and physiological effects. It has been shown to induce the expression of various antioxidant enzymes, such as superoxide dismutase and catalase, which can protect cells from oxidative stress. 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has also been found to induce the expression of heat shock proteins, which can protect cells from various stressors. In addition, 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has been found to inhibit the activity of various enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has several advantages for use in lab experiments. It is a highly stable compound that can be easily synthesized in high purity. It is also soluble in a wide range of organic solvents, making it easy to work with in the lab. However, 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has some limitations as well. It has a strong odor that can be irritating to researchers, and it can also be toxic at high concentrations. Researchers must take appropriate safety precautions when working with 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one to avoid exposure to this compound.

Future Directions

There are several future directions for research involving 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one. One area of interest is the development of 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one-based drugs for the treatment of cancer and other diseases. 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has been found to have potent anticancer properties, and researchers are investigating ways to use this compound to develop new cancer treatments. Another area of interest is the investigation of the mechanism of action of 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one. Researchers are working to understand how this compound works at the molecular level, which could lead to the development of new drugs and therapies. Finally, researchers are exploring the use of 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one involves the reaction of 4-isopropylbenzaldehyde and allyl mercaptan in the presence of a base catalyst such as potassium carbonate. The resulting product is then treated with thioamide to yield 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one. This synthesis method has been optimized to yield high purity 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one with a high yield.

Scientific Research Applications

2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has been used in various scientific research applications due to its unique properties. It has been found to have antimicrobial, anti-inflammatory, and anticancer properties. 2-(allylthio)-4-(4-isopropylbenzylidene)-1,3-thiazol-5(4H)-one has been used to study the mechanism of action of various drugs and compounds, as well as to investigate the biochemical and physiological effects of different compounds on cells and tissues.